Cas no 181373-66-0 (1-O-trans-Cinnamoyl-6-O-alpha-L-arabinofuranosyl-beta-D-glucopyranose)

• Product Name: 1-O-trans-Cinnamoyl-6-O-alpha-L-arabinofuranosyl-beta-D-glucopyranose
• CAS No: 181373-66-0
• MF: C₂₀H₂₆O₁₁
• MW: 442.413847446442
• CID: 5520042
• PubChem ID: 101999894
• Update Time: 2024-03-01

1-O-trans-Cinnamoyl-6-O-alpha-L-arabinofuranosyl-beta-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1-O-trans-Cinnamoyl-6-O-alpha-L-arabinofuranosyl-beta-D-glucopyranose
• beta-D-Glucopyranose, 6-O-alpha-L-arabinofuranosyl-, 1-(3-phenyl-2-propenoate), (E)-
• 181373-66-0
• DTXSID301139893

• Inchi： 1S/C20H26O11/c21-8-11-14(23)17(26)19(29-11)28-9-12-15(24)16(25)18(27)20(30-12)31-13(22)7-6-10-4-2-1-3-5-10/h1-7,11-12,14-21,23-27H,8-9H2/b7-6+/t11-,12+,14-,15+,16-,17+,18+,19+,20-/m0/s1
• InChI Key： XEEBIXBFIAEQFZ-PNKXPQARSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@H](CO)O1)O)O)O)O)O)OC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 442.14751164g/mol
• Monoisotopic Mass: 442.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives O-cinnamoyl glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters O-cinnamoyl glycosides